Cas no 1804847-96-8 (Ethyl 4-bromomethyl-2-cyano-5-(difluoromethoxy)phenylacetate)

• Product Name: Ethyl 4-bromomethyl-2-cyano-5-(difluoromethoxy)phenylacetate
• CAS No: 1804847-96-8
• MF: C₁₃H₁₂BrF₂NO₃
• MW: 348.140089988709
• CID: 4945652
• Update Time: 2025-10-28

Ethyl 4-bromomethyl-2-cyano-5-(difluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-2-cyano-5-(difluoromethoxy)phenylacetate

• Inchi： 1S/C13H12BrF2NO3/c1-2-19-12(18)5-8-4-11(20-13(15)16)9(6-14)3-10(8)7-17/h3-4,13H,2,5-6H2,1H3
• InChI Key： BJPVXHIRXFUAPU-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(=CC=1OC(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 372
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-bromomethyl-2-cyano-5-(difluoromethoxy)phenylacetate

Ethyl 4-bromomethyl-2-cyano-5-(difluoromethoxy)phenylacetate: A Comprehensive Overview

Ethyl 4-bromomethyl-2-cyano-5-(difluoromethoxy)phenylacetate, also known by its CAS number 1804847-96-8, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a bromomethyl group, a cyano group, and a difluoromethoxy group, all of which contribute to its distinctive chemical properties. The ethyl acetate moiety further enhances its versatility in various chemical reactions and formulations.

The synthesis of Ethyl 4-bromomethyl-2-cyano-5-(difluoromethoxy)phenylacetate involves a series of carefully controlled reactions, including nucleophilic substitution, acylation, and coupling processes. Recent advancements in synthetic chemistry have enabled the production of this compound with high purity and efficiency, making it more accessible for research and industrial applications. Its structure has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, providing insights into its molecular geometry and reactivity.

One of the most notable features of Ethyl 4-bromomethyl-2-cyano-5-(difluoromethoxy)phenylacetate is its potential as a precursor in the development of bioactive compounds. Researchers have explored its role in the synthesis of novel pharmaceutical agents, particularly in the field of oncology. The bromomethyl group acts as an electrophilic site, facilitating various substitution reactions that can lead to the formation of biologically active derivatives. Additionally, the cyano group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, enhancing its interactions with biological targets.

Recent studies have also highlighted the importance of Ethyl 4-bromomethyl-2-cyano-5-(difluoromethoxy)phenylacetate in materials science. Its unique combination of functional groups makes it an ideal candidate for use in polymer chemistry and nanotechnology applications. For instance, the compound has been employed as a building block in the synthesis of advanced polymers with tailored mechanical and thermal properties. The difluoromethoxy group contributes to the stability and durability of these materials under harsh environmental conditions.

In terms of physical properties, Ethyl 4-bromomethyl-2-cyano-5-(difluoromethoxy)phenylacetate exhibits a high melting point due to its rigid aromatic structure and strong intermolecular hydrogen bonding interactions. Its solubility in organic solvents such as dichloromethane and acetonitrile makes it suitable for use in various organic synthesis protocols. Furthermore, the compound demonstrates excellent thermal stability, allowing it to be used in high-temperature reactions without decomposition.

The environmental impact of Ethyl 4-bromomethyl-2-cyano-5-(difluoromethoxy)phenylacetate has also been a subject of recent research interest. Studies have shown that the compound undergoes efficient biodegradation under aerobic conditions, reducing its potential to accumulate in ecosystems. Its low toxicity profile further supports its safe use in industrial settings.

In conclusion, Ethyl 4-bromomethyl-2-cyano-5-(difluoromethoxy)phenylacetate is a versatile and valuable compound with significant contributions to various fields of science and technology. Its unique structure, combined with cutting-edge synthetic methods and applications derived from recent research findings, positions it as an essential tool for advancing modern chemistry and material science.